Cas no 2228812-43-7 (1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228812-43-7
• MF: C₁₅H₁₉F₂N
• MW: 251.314871072769
• CID: 6428563
• PubChem ID: 165752291
• Update Time: 2025-08-02

1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine
• 2228812-43-7
• EN300-1956826

• Inchi： 1S/C15H19F2N/c16-15(17)9-7-14(18,8-10-15)13-6-5-11-3-1-2-4-12(11)13/h1-4,13H,5-10,18H2
• InChI Key： XXWNBJGTLWRTMK-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1C2C=CC=CC=2CC1)N)F

Computed Properties

• Exact Mass: 251.14855593g/mol
• Monoisotopic Mass: 251.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228812-43-7)

1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228812-43-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indenylamines and features a cyclohexane ring with two fluorine substituents, which contribute to its distinct chemical and biological characteristics.

The synthesis of 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine involves a series of well-defined chemical reactions. The indenyl moiety is typically derived from indene, which undergoes hydrogenation to form 2,3-dihydroindene. Subsequent functionalization steps introduce the amine and difluorocyclohexane groups. The presence of fluorine atoms in the cyclohexane ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of this compound to interact with specific GPCRs could lead to the development of novel treatments for neurological disorders, cardiovascular diseases, and other conditions.

In vitro studies have shown that 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine exhibits selective binding to certain GPCRs. For instance, it has been reported to act as a partial agonist at the serotonin 5-HT_2A receptor, which is implicated in mood regulation and cognitive function. This property makes it a promising lead compound for the development of antidepressants and anxiolytics.

Beyond its potential as a receptor modulator, 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses have significant therapeutic value. Preliminary studies suggest that this compound may inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 without causing significant side effects.

The safety profile of 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low cytotoxicity in cell cultures and does not induce significant genotoxicity or mutagenicity. These findings support its potential for further development as a safe and effective therapeutic agent.

Clinical trials are currently underway to assess the efficacy and safety of 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine in human subjects. Early-phase trials have focused on evaluating its pharmacokinetic properties and tolerability in healthy volunteers. Preliminary results indicate that it has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

In addition to its therapeutic applications, 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-amine has also been studied as a tool compound in academic research. Its unique structure and functional groups make it useful for probing the structure-function relationships of GPCRs and other biological targets. Researchers have utilized this compound to gain insights into receptor dynamics and signaling pathways, contributing to our understanding of these complex biological systems.

The future prospects for 1-(2,3-dihydro-1H-inden-1-yl)-4,4-difluorocyclohexan-1-aime are promising. Ongoing research aims to optimize its chemical structure for enhanced potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving the development of this compound towards clinical applications.

In conclusion, 1-(2,3-dihydro-H-inden-l-yi)-4 , 4 -dif luorocy clo hex an -l -amine (CAS No. 22288 7) represents a fascinating example of how synthetic chemistry can be harnessed to create compounds with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further investigation in both research and clinical settings.